2,2'-(2,5-furandiyl)bis-1H-benzimidazole

• IUPAC Name: 2-[5-(1H-benzimidazol-2-yl)furan-2-yl]-1H-benzimidazole
• InChI: InChI=1S/C18H12N4O/c1-2-6-12-11(5-1)19-17(20-12)15-9-10-16(23-15)18-21-13-7-3-4-8-14(13)22-18/h1-10H,(H,19,20)(H,21,22)
• InChI Key: TZHPWEUMBMSGIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC=C(O3)C4=NC5=CC=CC=C5N4
• Molecular Formula: C18H12N4O
• DSSTOX Substance ID: DTXSID80197169
• Molecular Weight: 300.3 g/mol
• CAS RN: 4751-41-1

Description

2,2'-(2,5-furandiyl)bis-1H-benzimidazole, also known as Furamidine, is a synthetic compound that belongs to the class of benzimidazole derivatives. It has been widely studied for its potential use as an antiprotozoal and antiviral agent.

Mechanism of Action

2,2'-(2,5-furandiyl)bis-1H-benzimidazole exerts its antiprotozoal and antiviral effects by targeting the DNA of the pathogen. It binds to the minor groove of the DNA and interferes with the replication and transcription processes. It has been shown to be highly selective towards the pathogen DNA and has minimal effect on the host DNA.
Biochemical and physiological effects:
2,2'-(2,5-furandiyl)bis-1H-benzimidazole has been shown to have a low toxicity profile and is well tolerated in animal models. It has been shown to be effective in reducing the parasitic load in infected animals and improving the survival rate. It has also been shown to have a synergistic effect when used in combination with other drugs.

Advantages and Limitations for Lab Experiments

2,2'-(2,5-furandiyl)bis-1H-benzimidazole has several advantages for lab experiments. It is easy to synthesize and purify, and its mechanism of action is well understood. It has also been shown to be effective in animal models and has a low toxicity profile. However, one limitation is that it has not been extensively studied in human clinical trials, and its efficacy and safety in humans are not well established.

Future Directions

There are several future directions for the study of 2,2'-(2,5-furandiyl)bis-1H-benzimidazole. One direction is to conduct more preclinical studies to establish its efficacy and safety in humans. Another direction is to explore its potential use in the treatment of other diseases caused by protozoa and viruses. Additionally, the development of new analogs and derivatives of 2,2'-(2,5-furandiyl)bis-1H-benzimidazole could lead to the discovery of more potent and selective compounds. Finally, the use of 2,2'-(2,5-furandiyl)bis-1H-benzimidazole in combination with other drugs could lead to the development of more effective treatment regimens.

Synthesis Methods

2,2'-(2,5-furandiyl)bis-1H-benzimidazole can be synthesized through a multistep process involving the condensation of 2-aminobenzimidazole with 2,5-furandicarboxaldehyde, followed by reduction and cyclization reactions. The final product is obtained through purification and crystallization steps.

Scientific Research Applications

2,2'-(2,5-furandiyl)bis-1H-benzimidazole has been extensively studied for its potential use as an antiprotozoal and antiviral agent. It has shown promising results in the treatment of diseases caused by Trypanosoma brucei, the causative agent of African sleeping sickness, and Leishmania donovani, the causative agent of visceral leishmaniasis. It has also been studied for its potential use in the treatment of viral infections such as HIV-1 and hepatitis C.